(3R,4R,5R)-(2,3-13C2)Oxane-2,3,4,5-tetrol
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Description
(3R,4R,5R)-(2,3-13C2)Oxane-2,3,4,5-tetrol, also known as this compound, is a useful research compound. Its molecular formula is C5H10O5 and its molecular weight is 152.115. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Reactivity
Organic synthesis utilizes complex molecules like oxanes for the construction of chiral synthons, which are essential in the development of pharmaceuticals and agrochemicals. The reactivity of oxane derivatives, including their participation in cyclization reactions and their use as intermediates in the synthesis of heterocyclic compounds, is a critical aspect of organic chemistry research. For instance, oxazines, which can be synthesized through related pathways involving oxane derivatives, are explored for their electrophilic properties and their potential in synthesizing biologically active molecules (Sainsbury, 1991).
Environmental Science and Flame Retardants
In the field of environmental science, the study of novel brominated flame retardants (NBFRs) in various matrices, including air, dust, and consumer goods, is significant. Research on compounds with similar structural features to oxane derivatives provides insights into their occurrence, environmental fate, and potential risks. This research emphasizes the need for more comprehensive studies on such compounds' environmental impact and analytical methodologies for their detection (Zuiderveen, Slootweg, & de Boer, 2020).
Analytical Chemistry and Isotope Technology
Stable isotope technology, particularly involving carbon isotopes, finds extensive applications in physiological ecology, environmental sciences, and analytical chemistry. The use of isotopically labeled compounds, such as “(3R,4R,5R)-(2,3-13C2)Oxane-2,3,4,5-tetrol,” is critical for tracing metabolic pathways, understanding environmental processes, and developing novel analytical methods. Research in this area focuses on the natural abundance of stable isotopes and their applications in elucidating biological and environmental processes (Griffiths, 1991).
Properties
IUPAC Name |
(3R,4R,5R)-(2,3-13C2)oxane-2,3,4,5-tetrol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3-,4-,5?/m1/s1/i4+1,5+1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRBFZHDQGSBBOR-QWNVQCSHSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(C(C(O1)O)O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@H]([13C@H]([13CH](O1)O)O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.12 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.